5,6-dimethyl-3-[(E)-[(2Z)-2-(1,3,3-trimethylindol-2-ylidene)ethylidene]amino]thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 5,6-dimethyl-3-[(E)-[(2Z)-2-(1,3,3-trimethylindol-2-ylidene)ethylidene]amino]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H22N4OS/c1-13-14(2)27-19-18(13)20(26)25(12-22-19)23-11-10-17-21(3,4)15-8-6-7-9-16(15)24(17)5/h6-12H,1-5H3/b17-10-,23-11+
• InChI Key: ASGFYKQYSVGNFZ-HENZHIBLSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)N=CC=C3C(C4=CC=CC=C4N3C)(C)C)C
• Isomeric SMILES: CC1=C(SC2=C1C(=O)N(C=N2)/N=C/C=C\3/C(C4=CC=CC=C4N3C)(C)C)C
• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol

Description

5,6-dimethyl-3-[(E)-[(2Z)-2-(1,3,3-trimethylindol-2-ylidene)ethylidene]amino]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C21H22N4OS and its molecular weight is 378.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Thieno[2,3-d]pyrimidines are notable for their reactivity and utility in synthesizing novel heterocyclic systems. For instance, the reactivity of related compounds with various alkyl mono- and di-halides has been explored to synthesize new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. These compounds have shown promising antimicrobial activity against Staphylococcus aureus, indicating their potential in medicinal chemistry (Sirakanyan et al., 2015).

Antimicrobial and Anticancer Potential

Synthesis of pyrimidine linked heterocyclics has been evaluated for their insecticidal and antibacterial potential, showcasing the broad spectrum of biological activities that can be achieved with thieno[2,3-d]pyrimidine derivatives. This underscores the compound's potential relevance in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Additionally, thieno[2,3-d]pyrimidines have been incorporated into the synthesis of antitumor and antioxidant agents. Certain derivatives have demonstrated significant inhibition of Hep-G2 cell growth, indicating their potential as specific antitumor agents against liver cancer cells (Aly et al., 2010).

Nonlinear Optical (NLO) Properties

The structural and electronic characteristics of thieno[2,3-d]pyrimidines have also been explored for their nonlinear optical properties. Studies have been conducted to understand the relationship between the compound's structure and its NLO activity, aiming at potential applications in optoelectronics and photonics (Hussain et al., 2020).